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Introduction

Fulminates are a class of chemical compounds containing the fulminate ion (CNO~).[1] This
pseudohalic ion, an isomer of the more stable cyanate ion, is characterized by its inherent
instability, which renders its metal salts highly sensitive primary explosives.[1][2] The name
"fulminate" is derived from the Latin fulminatus, meaning to strike with lightning, a testament to
their explosive nature.[1] Historically significant, mercury(ll) fulminate was one of the first
primary explosives discovered and saw extensive use in detonators and percussion caps,
revolutionizing the field of explosives.[2][3] While largely replaced in modern applications by
less toxic and more stable compounds like lead azide and lead styphnate, the unique chemistry
of fulminates continues to be of interest to researchers.[3][4] This guide provides an in-depth
review of fulminate chemistry, their applications, and the experimental protocols for their
synthesis.

Core Chemistry of the Fulminate lon

The fulminate ion's instability is a direct result of its electronic structure. The CNO~ ion
features a linear arrangement of atoms with a weak nitrogen-oxygen single bond.[1] This weak
bond is readily cleaved, leading to the formation of the highly stable nitrogen gas (N2), a
reaction that releases a significant amount of energy and contributes to the explosive
properties of fulminates.[1] The fulminate ion is isoelectronic with the azide and cyanamide
ions.[5]
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The bonding within the fulminate ion is complex and can be represented by several resonance
structures, which contribute to its high reactivity. Unlike the more stable cyanate ion (OCN™),
where the negative charge is primarily on the oxygen atom, the fulminate ion has a significant
portion of its negative charge on the carbon atom, making it susceptible to forming covalent
bonds with metals.[2] This covalent character is more pronounced in heavy metal fulminates,
contributing to their explosive nature, whereas alkali and alkaline earth metal fulminates are
generally more ionic and, while still explosive, are comparatively more stable.[5]

Quantitative Data on Fulminate Properties

The explosive properties of fulminates are characterized by several key parameters, including
detonation velocity, sensitivity to impact and friction, and thermal stability. The following tables
summarize the available quantitative data for a selection of metal fulminates. It is important to
note that sensitivity data can vary depending on the testing methodology and the physical
characteristics of the sample, such as crystal size and purity.

Detonation Velocity

Compound Formula Density (g/lcm?)

(mls)
Mercury(ll) Fulminate Hg(CNO)2 4.42 4250[6][7]
Silver Fulminate AgCNO 3.936 1700

Table 1: Physical and Detonative Properties of Common Fulminates.
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Compound

Impact Sensitivity

Friction Sensitivity

Thermal
Decomposition
Temperature (°C)

Mercury(ll) Fulminate

High (explodes with
fiber & steel friction)[4]

High

Decomposes above
100[4]

Silver Fulminate

Extremely High (can
self-detonate under its

own weight)[8]

Extremely High

Deflagrates at 169-
175

Sodium Fulminate

Detonates easily by
friction or temperature

increase

Detonates easily by
friction or temperature

increase

Decomposes at
~200°C (in vacuo)

Potassium Fulminate

Detonates easily by
friction or temperature

increase

Detonates easily by
friction or temperature

increase

Decomposes at
~200°C (in vacuo)

Rubidium Fulminate

Detonates easily by
friction or temperature

increase

Detonates easily by
friction or temperature

increase

Decomposes at
~200°C (in vacuo)

Cesium Fulminate

Detonates easily by
friction or temperature

increase

Detonates easily by
friction or temperature

increase

Decomposes at
~200°C (in vacuo)

Table 2: Sensitivity and Thermal Stability of Various Metal Fulminates.

Experimental Protocols

Extreme caution must be exercised when attempting to synthesize any fulminate compound.

These are highly sensitive primary explosives that can detonate unexpectedly from shock,

friction, heat, or static electricity. Synthesis should only be performed by trained professionals

in a properly equipped laboratory with appropriate safety measures in place, including blast

shields and personal protective equipment.

Synthesis of Mercury(ll) Fulminate
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The traditional method for synthesizing mercury(ll) fulminate involves the reaction of mercury

with nitric acid and ethanol.

Materials:

Mercury (HQ)

Concentrated Nitric Acid (HNO3)
95% Ethanol (C2HsOH)

Distilled Water

Fume hood

Glass beakers and flasks
Heating mantle or water bath
Procedure:

Dissolution of Mercury: In a fume hood, dissolve a carefully weighed amount of mercury in
concentrated nitric acid. This reaction produces toxic nitrogen dioxide gas and should be
performed with adequate ventilation. The resulting solution contains mercury(ll) nitrate.

Addition of Ethanol: Slowly and carefully add the mercury(ll) nitrate solution to a larger
volume of ethanol. This step is highly exothermic and can lead to a runaway reaction. The
reaction mixture should be cooled in an ice bath to control the temperature.

Precipitation: As the reaction proceeds, white to grayish crystals of mercury(ll) fulminate will
precipitate out of the solution. The reaction is often accompanied by the evolution of white
fumes.

Washing and Filtration: Once the reaction has subsided, the precipitated mercury(Il)
fulminate is collected by filtration. The crystals should be washed repeatedly with distilled
water until the washings are neutral to litmus paper.
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o Storage: Mercury(ll) fulminate should be stored under water to prevent accidental
detonation. It should never be stored in a dry state in large quantities.

Synthesis of Silver Fulminate

The synthesis of silver fulminate is similar to that of mercury(ll) fulminate but is even more
hazardous due to the extreme sensitivity of the product. Only microscale synthesis should ever
be attempted.

Materials:

 Silver Nitrate (AgNO3)

o Concentrated Nitric Acid (HNO3)
o Ethanol (C2HsOH)

« Distilled Water

e Fume hood

o Small glass beakers

e Heating plate

Procedure:

o Preparation of Silver Nitrate Solution: Dissolve a small amount of silver nitrate in dilute nitric
acid.

o Reaction with Ethanol: In a fume hood and behind a blast shield, gently warm the silver
nitrate solution. Carefully add ethanol to the warm solution.

» Precipitation: The reaction is vigorous and will produce a white precipitate of silver
fulminate. The temperature should be carefully controlled to prevent an explosion.

« |solation: Due to its extreme sensitivity, silver fulminate is often not isolated in a dry state. If
isolation is absolutely necessary for immediate use in a subsequent step, it should be done
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with extreme caution on a very small scale. The precipitate can be washed with cold water
by decantation.

e Handling: Silver fulminate is sensitive enough to detonate from the touch of a feather or the
impact of a falling water droplet.[8] It should not be handled in a dry state.

Applications of Fulminates

The primary application of fulminates has been as initiators for other, less sensitive secondary
explosives.

Detonators and Blasting Caps: Mercury(ll) fulminate was a key component in blasting caps
for over a century, where a small amount of the sensitive primary explosive is used to initiate
the detonation of a larger, more stable secondary explosive charge.[3]

e Percussion Caps: In early firearms, percussion caps containing a small amount of
mercury(ll) fulminate were used to ignite the main powder charge when struck by the
hammer.[2]

* Novelty Explosives: Silver fulminate, due to its extreme sensitivity, has found a niche
application in novelty fireworks such as "snap-its" or "pop-its,” where a tiny amount is mixed
with sand or gravel and explodes with a sharp crack when thrown against a hard surface.[8]

o Chemical Synthesis: The high reactivity of the fulminate ion has been explored in the
synthesis of other chemical compounds, although its instability limits its widespread use as a
reagent.

Visualizations
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Structure of the Fulminate lon
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Click to download full resolution via product page

Caption: Isomeric relationship between the unstable fulminate ion and the more stable
cyanate ion.
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General Workflow for Metal Fulminate Synthesis
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Caption: A generalized experimental workflow for the synthesis of metal fulminates.
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Factors Influencing Fulminate Stability
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Caption: Key factors that influence the stability and sensitivity of fulminate compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Chemistry and Applications of Fulminates: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208216#literature-review-of-fulminate-chemistry-
and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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